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Compound of Interest

Compound Name: Indium(i)chloride

Cat. No.: B12440655 Get Quote

Essential Safety and Handling Guide for
Indium(I) Chloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Indium(I) chloride. The following procedural guidance

outlines the necessary personal protective equipment (PPE), operational plans for safe

handling, and a comprehensive disposal strategy to ensure a secure laboratory environment.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Indium(I) chloride is a corrosive solid that can cause severe skin burns and eye damage.[1] It is

also harmful if inhaled, causing irritation to the respiratory system.[1] Therefore, strict

adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Situation Eye Protection Skin Protection
Respiratory
Protection

Handling Solid

Chemical safety

goggles or a face

shield.[1][2]

Impermeable gloves

(e.g., nitrile), fire-

resistant lab coat, and

full coverage clothing.

[1][2][3]

A NIOSH-approved

respirator with a

particulate filter is

recommended,

especially if dust may

be generated.[4]

Cleaning Spills

Chemical safety

goggles and a face

shield.[4]

Impermeable gloves,

lab coat, or protective

work clothing.[4]

A NIOSH-approved

respirator with a

HEPA filter.[4]

II. Quantitative Safety Data
The following table summarizes key quantitative safety and physical property data for Indium(I)

chloride.

Parameter Value

Molecular Formula InCl

Molecular Weight 150.27 g/mol

Appearance Yellow crystalline solid[1]

Melting Point ~ 225 °C / 437 °F[1]

Boiling Point 608 °C / 1126.4 °F[1]

Specific Gravity 4.19 g/cm³[1]

Occupational Exposure Limits TWA: 0.1 mg/m³ (as In)[5]

III. Operational Plan for Safe Handling
Handling Indium(I) chloride requires a systematic approach to minimize exposure and prevent

accidents. The following workflow outlines the essential steps for safe handling in a laboratory

setting.
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Workflow for Safe Handling of Indium(I) Chloride

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare a Certified Chemical Fume Hood

Weigh Indium(I) Chloride in Fume Hood

Carefully Transfer to Reaction Vessel

Securely Close Container

Decontaminate Work Area

Properly Remove and Dispose of PPE

Wash Hands Thoroughly
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Disposal Workflow for Indium(I) Chloride Waste

Waste Collection

Temporary Storage

Final Disposal

Collect Solid Waste in a Labeled, Sealed Container

Store Waste in a Designated Hazardous Waste Area

Place Contaminated PPE in a Separate Labeled Bag

Log Waste for Pickup

Arrange for Pickup by a Licensed Waste Disposal Company

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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